Cas no 35031-57-3 (2',4'-Dimethylbutyrophenone)

• Product Name: 2',4'-Dimethylbutyrophenone
• CAS No: 35031-57-3
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD11105494
• CID: 295286
• PubChem ID: 12399453
• Update Time: 2025-07-17

2',4'-Dimethylbutyrophenone Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-(2,4-dimethylphenyl)-
• 2’,4’-DIMETHYLBUTYROPHENONE
• 2-4-dimethylbutyrophenone
• 1-(2,4-Dimethylphenyl)-5-methylen-2,4-dioxo-imidazolidin
• 1-(2,4-dimethylphenyl)-5-methylene-2,4-dioxo-imidazolidine
• 1-(2,4-dimethyl-phenyl)-5-methylene-imidazolidine-2,4-dione
• 1-(2,4-Dimethyl-phenyl)-butan-1-on
• 1-(2,4-dimethyl-phenyl)-butan-1-one
• 1.5-Dimethyl-2-butyryl-benzol
• 2,4-dimethylphenyl propyl ketone
• 2,4-Imidazolidinedione,1-(2,4-dimethylphenyl)-5-methylene
• 4-Butyryl-m-xylol
• Propyl-asymm.-m-xylenyl-keton
• 1-(2,4-Dimethylphenyl)butan-1-one
• SCHEMBL5569924
• N14101
• 2',4'-Dimethylbutyrophenone
• MFCD11105494
• 35031-57-3
• NS-01483
• AKOS009339181

• MDL： MFCD11105494
• Inchi： 1S/C12H16O/c1-4-5-12(13)11-7-6-9(2)8-10(11)3/h6-8H,4-5H2,1-3H3
• InChI Key： SXTXIWHKFWESDQ-UHFFFAOYSA-N
• SMILES： O=C(CCC)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 176.12000
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.28620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2',4'-Dimethylbutyrophenone

Professional Introduction to 2',4'-Dimethylbutyrophenone (CAS No. 35031-57-3)

2',4'-Dimethylbutyrophenone, with the chemical identifier CAS No. 35031-57-3, is a significant compound in the field of pharmaceutical chemistry and industrial applications. This molecule, belonging to the butyrophenone class, has garnered attention due to its versatile utility in various chemical processes and its potential in medicinal chemistry. The structure of 2',4'-Dimethylbutyrophenone features a benzene ring substituted with two methyl groups at the 2' and 4' positions, coupled with a butyl side chain, which contributes to its unique reactivity and properties.

The compound’s significance extends beyond its structural characteristics. In recent years, 2',4'-Dimethylbutyrophenone has been explored for its role as an intermediate in the synthesis of pharmaceuticals. Its molecular framework allows for modifications that can lead to the development of novel therapeutic agents. For instance, researchers have investigated its potential in creating derivatives that exhibit anti-inflammatory or anesthetic properties. The ability to functionalize the aromatic ring and the aliphatic side chain makes 2',4'-Dimethylbutyrophenone a valuable scaffold for drug design.

One of the most compelling aspects of 2',4'-Dimethylbutyrophenone is its application in photochemical processes. The compound is known for its photoreactivity, which has been leveraged in various industrial applications, including polymerization initiators and UV absorbers. The presence of methyl groups at specific positions enhances its stability under light exposure, making it suitable for use in materials that require UV resistance. This property has been particularly relevant in the development of advanced coatings and adhesives that maintain their integrity when exposed to sunlight or artificial UV sources.

Recent studies have also delved into the biological activity of 2',4'-Dimethylbutyrophenone. While it is not a primary therapeutic agent itself, its derivatives have shown promise in preclinical trials. Researchers have observed that certain modifications to its structure can enhance binding affinity to specific biological targets, potentially leading to new treatments for neurological disorders. The compound’s ability to interact with biological systems at a molecular level makes it an attractive candidate for further investigation.

The synthesis of 2',4'-Dimethylbutyrophenone is another area where advancements have been made. Modern synthetic methodologies have improved the efficiency and yield of producing this compound, reducing costs and environmental impact. Techniques such as catalytic hydrogenation and selective alkylation have enabled chemists to produce high-purity batches of 2',4'-Dimethylbutyrophenone, which is crucial for both industrial and research applications. These advancements not only facilitate larger-scale production but also open doors for new synthetic routes that could be more sustainable.

The industrial relevance of CAS No. 35031-57-3 cannot be overstated. Its use as a chemical intermediate has found applications in multiple sectors, including agrochemicals, where it serves as a precursor for more complex molecules with specific biological activities. The compound’s stability under various conditions makes it a reliable choice for manufacturers seeking consistent performance in their products.

In conclusion, 2',4'-Dimethylbutyrophenone (CAS No. 35031-57-3) stands out as a versatile and multifaceted compound with significant implications in pharmaceuticals, photochemistry, and industrial chemistry. Its unique structural features enable diverse applications, from drug development to advanced material science. As research continues to uncover new possibilities for this molecule, its importance is likely to grow further, solidifying its place as a key player in modern chemical innovation.